Cas no 101310-92-3 (Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI))
101310-92-3 structure
Product Name:Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI)
CAS No:101310-92-3
MF:C30H46O8
MW:534.681450366974
CID:161607
PubChem ID:58249
Update Time:2025-04-19
Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI)
- 3-[(3S,5R,10S,13R,14S,16S,17R)-14,16-dihydroxy-3-[(2R,5R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-fur
- DTXSID20906050
- 101310-92-3
- 3-[(2,6-Dideoxy-3-O-methylhexopyranosyl)oxy]-14,16-dihydroxycard-20(22)-enolide
-
- Inchi: 1S/C30H46O8/c1-16-27(33)23(35-4)13-25(37-16)38-19-7-9-28(2)18(12-19)5-6-21-20(28)8-10-29(3)26(17-11-24(32)36-15-17)22(31)14-30(21,29)34/h11,16,18-23,25-27,31,33-34H,5-10,12-15H2,1-4H3/t16?,18-,19+,20?,21?,22+,23?,25+,26+,27-,28+,29-,30+/m1/s1
- InChI Key: ROKXRURUBUVHBD-FBDSKMPQSA-N
- SMILES: O[C@]12C[C@@H]([C@H](C3=CC(=O)OC3)[C@@]1(C)CCC1[C@@]3(C)CC[C@@H](C[C@H]3CCC21)O[C@H]1CC([C@@H](C(C)O1)O)OC)O
Computed Properties
- Exact Mass: 534.319268g/mol
- Monoisotopic Mass: 534.319268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 4
- Complexity: 968
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 534.7g/mol
- XLogP3: 2.3
- Topological Polar Surface Area: 115Ų
Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI) Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
101310-92-3 (Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI)) Related Products
- 17598-65-1(Deslanoside)
- 17575-22-3(lanatoside C)
- 11018-89-6(Ouabain Octahydrate)
- 127299-95-0(Digoxin-d3)
- 71-63-6(Digitoxin)
- 13137-64-9(Periplocin)
- 17575-20-1(Card-20(22)-enolide,3-[(O-b-D-glucopyranosyl-(1®4)-O-3-O-acetyl-2,6-dideoxy-b-D-ribo-hexopyranosyl-(1®4)-O-2,6-dideoxy-b-D-ribo-hexopyranosyl-(1®4)-2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-,(3b,5b)-)
- 27215-14-1(Neoandrographolide)
- 1111-39-3(Digitoxin 3'''-Acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk